Cas no 1216061-60-7 (7-Bromo-2-methylquinolin-8-amine)

• Product Name: 7-Bromo-2-methylquinolin-8-amine
• CAS No: 1216061-60-7
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD12402358
• CID: 4563369
• PubChem ID: 83814101
• Update Time: 2025-05-23

7-Bromo-2-methylquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-methylquinolin-8-amine
• 7-Bromo-2-methyl-8-quinolinamine
• CS-13463
• CS-B1700
• 1216061-60-7
• AKOS023555136
• SB71335

• MDL： MFCD12402358
• Inchi： 1S/C10H9BrN2/c1-6-2-3-7-4-5-8(11)9(12)10(7)13-6/h2-5H,12H2,1H3
• InChI Key： CYEBEPMGPRYZCW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=C(C)N=C2C=1N

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7-Bromo-2-methylquinolin-8-amine

7-Bromo-2-methylquinolin-8-amine: A Comprehensive Overview

7-Bromo-2-methylquinolin-8-amine (CAS No. 1216061-60-7) is a structurally unique compound belonging to the quinoline family of heterocyclic aromatic compounds. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmacology, materials science, and organic synthesis. The molecule features a quinoline backbone with a bromine atom at the 7-position and a methyl group at the 2-position, along with an amine group at the 8-position. These substituents confer unique electronic and steric properties, making it a versatile building block for further chemical modifications.

The synthesis of 7-Bromo-2-methylquinolin-8-amine involves a series of carefully designed reactions that exploit the reactivity of quinoline derivatives. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly streamlined its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine substituent at the 7-position with high regioselectivity. Similarly, the methyl group at the 2-position is typically introduced via alkylation or Friedel-Crafts acylation, depending on the specific reaction conditions.

One of the most promising applications of 7-Bromo-2-methylquinolin-8-amine lies in its use as a precursor for drug development. The compound's quinoline core is known for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its amine functionality allows for further functionalization, enabling the creation of bioisosteres and prodrugs tailored to specific therapeutic needs.

In materials science, 7-Bromo-2-methylquinolin-8-amine has been explored as a component in organic semiconductors and light-emitting materials. Its aromaticity and conjugated system contribute to its electronic properties, making it a candidate for applications in organic electronics. Researchers have reported that incorporating this compound into polymer blends can enhance charge transport properties, which is crucial for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Furthermore, its bromine substituent can act as a site for further functionalization or cross-linking, offering additional versatility in material design.

The chemical properties of 7-Bromo-2-methylquinolin-8-amine are heavily influenced by its substituents. The bromine atom at the 7-position introduces electron-withdrawing effects, which can modulate the compound's reactivity in various chemical transformations. This makes it an ideal substrate for nucleophilic aromatic substitution reactions, particularly under high-energy conditions or in the presence of activating groups. The methyl group at the 2-position provides steric bulk, which can influence both regioselectivity and solubility properties—factors that are critical in drug delivery systems and polymer chemistry.

Recent studies have also highlighted the role of 7-Bromo-2-methylquinolin-8-amine as an intermediate in the synthesis of more complex heterocyclic compounds. By leveraging its structural features, chemists have successfully constructed fused-ring systems with potential applications in catalysis and materials science. For example, researchers have employed this compound as a starting material for synthesizing quinazoline derivatives, which are known for their antibacterial and antifungal activities.

In terms of environmental considerations, 7-Bromo-2-methylquinolin